Benzo[d]oxazole-2-carbohydrazide

Specification

• CAS No.: 27507-90-0
• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 1,3-benzoxazole-2-carbohydrazide
• Standard InChI: InChI=1S/C8H7N3O2/c9-11-7(12)8-10-5-3-1-2-4-6(5)13-8/h1-4H,9H2,(H,11,12)
• Standard InChI Key: VKHNEIIQEKUELV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(O2)C(=O)NN
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C(=O)NN

Introduction

Chemical Structure and Properties

Structural Characteristics

Benzo[d]oxazole-2-carbohydrazide consists of a benzoxazole heterocyclic system with a carbohydrazide group attached at the 2-position. The benzoxazole core comprises a benzene ring fused with an oxazole ring, creating a planar, aromatic heterocyclic system. The carbohydrazide group (-CONHNH₂) extends from the 2-position of the benzoxazole ring, providing potential hydrogen bonding sites that may be significant for interactions with biological targets.

The molecular formula of the compound is C₈H₇N₃O₂, indicating the presence of eight carbon atoms, seven hydrogen atoms, three nitrogen atoms, and two oxygen atoms. The structural arrangement of these atoms contributes to the compound's physical and chemical properties, including its potential reactivity and stability.

Nomenclature and Identification

IUPAC Name and Synonyms

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 1,3-benzoxazole-2-carbohydrazide. This systematic name provides information about the core structure (benzoxazole) and the functional group (carbohydrazide) at the 2-position.

The compound is also known by several synonyms, including:

• Benzo[d]oxazole-2-carbohydrazide

• Benzooxazole-2-carboxylic acid hydrazide

• 1,3-benzoxazole-2-carbohydrazide

• 2-Benzoxazolecarboxylic acid, hydrazide

Chemical Identifiers

For precise identification in chemical databases and literature, Benzo[d]oxazole-2-carbohydrazide is associated with several unique identifiers:

Identifier Type	Value
PubChem CID	20355285
CAS Number	27507-90-0
InChI	InChI=1S/C8H7N3O2/c9-11-7(12)8-10-5-3-1-2-4-6(5)13-8/h1-4H,9H2,(H,11,12)
InChIKey	VKHNEIIQEKUELV-UHFFFAOYSA-N
SMILES	C1=CC=C2C(=C1)N=C(O2)C(=O)NN

These identifiers facilitate the unambiguous identification of the compound in chemical databases and scientific literature, enabling researchers to access and share information about the compound across different platforms and systems.

Structural Comparison with Related Compounds

Benzoxazole Derivatives

Benzo[d]oxazole-2-carbohydrazide belongs to the broader family of benzoxazole derivatives, which are characterized by a fused heterocyclic system comprising benzene and oxazole rings. The benzoxazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing diverse biological activities.

Comparing the structure of Benzo[d]oxazole-2-carbohydrazide with other benzoxazole derivatives provides insights into the unique features of this compound:

Compound	Core Structure	Substituent at 2-position	Molecular Formula
Benzo[d]oxazole-2-carbohydrazide	Benzoxazole	Carbohydrazide (-CONHNH₂)	C₈H₇N₃O₂
Benzo[d]oxazole-2-carbaldehyde	Benzoxazole	Aldehyde (-CHO)	C₈H₅NO₂
2-Chlorobenzoxazole	Benzoxazole	Chloro (-Cl)	C₇H₄ClNO
2-Mercaptobenzoxazole	Benzoxazole	Thiol (-SH)	C₇H₅NOS

The presence of the carbohydrazide group in Benzo[d]oxazole-2-carbohydrazide distinguishes it from other benzoxazole derivatives, potentially conferring unique chemical reactivity and biological properties.